Cas no 1217725-33-1 (Boc-(R)-3-amino-3-(2-furyl)-propionic Acid)

• Product Name: Boc-(R)-3-amino-3-(2-furyl)-propionic Acid
• CAS No: 1217725-33-1
• MF: C₁₂H₁₇NO₅
• MW: 255.267083883286
• MDL: MFCD04117839
• CID: 1035510
• PubChem ID: 2761793
• Update Time: 2025-10-31

Boc-(R)-3-amino-3-(2-furyl)-propionic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-((tert-Butoxycarbonyl)amino)-3-(furan-2-yl)propanoic acid
• Boc-(R)-3-Amino-3-(2-furyl)-propionic acid
• (R)-3-TERT-BUTOXYCARBONYLAMINO-3-FURAN-2-YL-PROPIONIC ACID
• PS-12513
• MFCD04117839
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(furan-2-yl)propanoic acid
• 2-Furanpropanoic acid, beta-[[(1,1-dimethylethoxy)carbonyl]amino]-, (betaR)-
• (3R)-3-[(TERT-BUTOXYCARBONYL)AMINO]-3-(FURAN-2-YL)PROPANOIC ACID
• N12475
• EN300-1164693
• J-004651
• CS-0133008
• 1217725-33-1
• (3R)-3-(furan-2-yl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (R)-3-(Boc-amino)-3-(furan-2-yl)propanoic acid
• DTXSID40375921
• Boc-(R)-3-amino-3-(2-furyl)propionic acid
• (R)-3-((tert-Butoxycarbonyl)amino)-3-(furan-2-yl)propanoicacid
• AKOS013461936
• boc-(r)-3-amino-3-(2-furyl)propanoic acid
• 98% pound notee inverted exclamation markY98%
• Boc-(R)-3-amino-3-(2-furyl)-propionic Acid

• MDL： MFCD04117839
• Inchi： 1S/C12H17NO5/c1-12(2,3)18-11(16)13-8(7-10(14)15)9-5-4-6-17-9/h4-6,8H,7H2,1-3H3,(H,13,16)(H,14,15)/t8-/m1/s1
• InChI Key： NTIWANHPRXTWCF-MRVPVSSYSA-N
• SMILES： O(C(N[C@@H](C1=CC=CO1)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.11100
• Monoisotopic Mass: 255.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 92.26000
• LogP: 2.52450

Additional information on Boc-(R)-3-amino-3-(2-furyl)-propionic Acid

Comprehensive Overview of Boc-(R)-3-amino-3-(2-furyl)-propionic Acid (CAS No. 1217725-33-1)

In the realm of organic chemistry and pharmaceutical research, Boc-(R)-3-amino-3-(2-furyl)-propionic Acid (CAS No. 1217725-33-1) stands out as a versatile building block for peptide synthesis and drug discovery. This compound, characterized by its furyl moiety and Boc-protected amino acid structure, has garnered significant attention due to its applications in medicinal chemistry and biotechnology. Researchers and industry professionals frequently search for terms like "Boc-(R)-3-amino-3-(2-furyl)-propionic Acid synthesis," "CAS 1217725-33-1 applications," and "furyl-containing amino acids," reflecting its relevance in modern scientific endeavors.

The Boc (tert-butoxycarbonyl) group in this compound serves as a critical protecting group for amines, enabling selective reactions in multi-step syntheses. This feature is particularly valuable in the development of peptide-based therapeutics, a hot topic in drug discovery due to the rise of biologics and targeted therapies. The 2-furyl ring introduces unique electronic and steric properties, making it a valuable scaffold for designing enzyme inhibitors and receptor modulators. Recent trends in AI-driven drug design have further amplified interest in such structurally diverse compounds, as they offer rich pharmacophore potential.

From a synthetic perspective, Boc-(R)-3-amino-3-(2-furyl)-propionic Acid is often utilized in solid-phase peptide synthesis (SPPS) and Fmoc/tBu strategies. Its compatibility with standard coupling reagents like HBTU and HATU makes it a practical choice for researchers exploring peptide mimetics or macrocyclic compounds. The compound’s chiral center (R-configuration) also aligns with the growing demand for enantiomerically pure intermediates in asymmetric synthesis, a key focus area for green chemistry and sustainable manufacturing.

Beyond its synthetic utility, this compound has implications in structure-activity relationship (SAR) studies. The furyl group’s aromaticity and hydrogen-bonding capabilities can influence binding affinities in protein-ligand interactions, a subject of intense study in computational chemistry and molecular docking. Queries such as "Boc-(R)-3-amino-3-(2-furyl)-propionic Acid solubility" or "stability under acidic conditions" highlight practical considerations for lab use, underscoring the need for detailed technical data.

In the context of bioconjugation and proteomics, CAS 1217725-33-1 serves as a linker or spacer for modifying biomolecules. Its bifunctional nature (amine and carboxylate) allows for selective derivatization, catering to innovations in antibody-drug conjugates (ADCs) and fluorescent probes. This aligns with the broader trend of precision medicine, where tailored molecular tools are essential.

To summarize, Boc-(R)-3-amino-3-(2-furyl)-propionic Acid exemplifies the intersection of traditional organic chemistry and cutting-edge biomedical research. Its structural features and functional groups make it indispensable for advancing peptide therapeutics, catalysis, and material science. As the scientific community continues to explore its potential, this compound remains a staple in the toolkit of chemists and pharmacologists alike.